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Compound of Interest

Compound Name: Ethyl 2-furoate

Cat. No.: B1630389

An In-depth Technical Guide on the Physical and Chemical Properties of Ethyl 2-Furoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-furoate is a carboxylic ester with the molecular formula C7HsOs.[1] It is a versatile
compound utilized as a flavoring agent in the food and beverage industry and as an
intermediate in organic synthesis for the preparation of various pharmaceuticals and
fragrances.[1][2] This document provides a comprehensive overview of the physical and
chemical properties of ethyl 2-furoate, including its synthesis, reactivity, and spectral
characteristics, to support its application in research and development.

Chemical Structure and Identification

e |[UPAC Name: ethyl furan-2-carboxylate[3]

CAS Number: 614-99-3[3]

Molecular Formula: C7HsO3[1][2]

SMILES: CCOC(=0)clcccol[4]

INChl Key: NHXSTXWKZVAVOQ-UHFFFAOY SA-N[4]

Physical Properties
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Ethyl 2-furoate is a colorless to light yellow liquid or crystalline solid with a characteristic
warm, fruity-floral odor.[5][6][7] The quantitative physical properties are summarized in the table

below.
Property Value Reference
Molecular Weight 140.14 g/mol [11[3]

Colorless thallus crystals or
Appearance ) o [11[51I7]
colorless to light yellow liquid

Warm, fruity-floral, slightly

Odor more pungent than ethyl [5][8]
benzoate

Melting Point 32-37 °C [11[4115]

Boiling Point 196 °C at 760 mmHg [11[415119]

Density 1.117 g/mL at 25 °C [11[4]115]119]

Flash Point 70 °C (158 °F) - closed cup [1118][10]

Refractive Index 1.4797 (at 20.8 °C) [1]

- Insoluble in water; soluble in
Solubility ) [1112][5]
alcohol and oils.

0.391 mmHg at 25 °C
Vapor Pressure , [8]
(estimated)

Chemical Properties and Reactivity

Ethyl 2-furoate undergoes reactions typical of an ester.

o Hydrolysis: It is susceptible to decomposition upon exposure to water, undergoing hydrolysis
to yield 2-furoic acid and ethanol.[1] This reaction is catalyzed by acids or bases.

¢ Synthesis: The primary method for its production is the esterification of 2-furoic acid with
ethanol.[5][6] 2-furoic acid itself is typically produced through the oxidation of furfural.[6]
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Spectroscopic Data

¢ Mass Spectrometry (GC-MS): The mass spectrum of ethyl 2-furoate shows characteristic
peaks at m/z 95, 112, 140, 96, and 68.[3]

o Infrared (IR) Spectroscopy: IR spectral data is available and can be used for the
identification and characterization of the compound.[3][11][12]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR data are
available for structural elucidation.[11]

Experimental Protocols
Synthesis of Ethyl 2-Furoate via Esterification

This protocol describes the synthesis of ethyl 2-furoate from 2-furoic acid and ethanol using a
solid acid catalyst.[13]

Materials:

e 2-Furoic acid (bran acid)

e Ethanol

e Benzene

¢ Solid super-strong acid catalyst (e.g., SO42~/TiOz2)
» Saturated NaCl solution

e Anhydrous MgSOa

 Diethyl ether

Procedure:

 In a three-necked flask equipped with a reflux condenser, thermometer, and mechanical
stirrer, add 11.2 g (0.1 mol) of 2-furoic acid, an appropriate molar excess of ethanol, and 20
mL of benzene.
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e Add a catalytic amount of the solid super-strong acid.
e Heat the mixture to reflux and maintain the reaction for 6-7 hours at approximately 60 °C.[13]

 After the reaction is complete, cool the mixture and transfer it to a separatory funnel
containing 100 mL of water.

o Extract the aqueous layer four times with 30 mL portions of diethyl ether.
o Combine the organic layers and wash with a saturated NaCl solution.

» Dry the organic layer over anhydrous MgSOu, filter, and concentrate the solvent under
reduced pressure to obtain crude ethyl 2-furoate.

e The product can be further purified by distillation.

Determination of Melting Point

Objective: To determine the melting point range of solid ethyl 2-furoate.

Materials:

Purified ethyl 2-furoate (solid)

Capillary tubes

Melting point apparatus

Thermometer

Procedure:

Ensure the ethyl 2-furoate sample is completely dry and in a powdered form.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a rate of 10-20 °C per minute initially.
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As the temperature approaches the expected melting point (around 30 °C), reduce the
heating rate to 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears (the beginning of melting).

Record the temperature at which the entire sample becomes a clear liquid (the end of
melting).

The recorded range is the melting point of the sample.

Determination of Solubility

This protocol provides a general method for determining the solubility of ethyl 2-furoate in

various solvents.

Objective: To determine the saturation solubility of ethyl 2-furoate in a specific solvent at a

controlled temperature.

Materials:

Ethyl 2-furoate

High-purity solvents (e.g., water, ethanol, dichloromethane)
Analytical balance

Vials with screw caps

Constant temperature shaker or water bath

Syringe filters (e.g., 0.45 um PTFE)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Add an excess amount of ethyl 2-furoate to a vial containing a known volume of the
selected solvent.
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o Seal the vial and place it in a constant temperature shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.
» Allow the solution to stand at the same temperature to let any undissolved solid settle.

o Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe
filter to remove any suspended patrticles.

 Dilute the filtered solution with a suitable solvent to a concentration within the linear range of
the analytical instrument.

e Analyze the diluted solution using a calibrated HPLC or UV-Vis spectrophotometer to
determine the concentration of ethyl 2-furoate.

o Calculate the original concentration in the saturated solution, accounting for the dilution
factor, to determine the solubility.

Visualizations

Furfural Oxidation »| 2-Furoic Acid

Ethanol ) _______________ _: Ethyl 2-Furoate

Click to download full resolution via product page

Caption: Synthesis workflow of Ethyl 2-Furoate from Furfural.
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Properties
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Caption: Relationship between properties and applications of Ethyl 2-Furoate.

Safety and Handling

Care should be taken when handling ethyl 2-furoate. It is advised to keep it away from
sources of ignition and to avoid contact with skin and eyes.[1] It should be stored in a cool, dry
place in a tightly sealed container under an inert atmosphere.[7][14]

Conclusion

Ethyl 2-furoate is a well-characterized compound with a range of applications, particularly in
the flavor and fragrance industries and as a synthetic intermediate. This guide has summarized
its key physical and chemical properties, provided experimental protocols for its synthesis and
characterization, and visualized its synthetic pathway and application relationships. This
information serves as a valuable resource for researchers and professionals working with this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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